Trisulfo-Cy3-Alkyne

Click Chemistry Fluorescent Labeling Protein Conjugation

Trisulfo-Cy3-Alkyne (CAS No. 1895849-34-9) is a sulfonated cyanine 3 (Cy3) derivative containing an alkyne functional group for copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry.

Molecular Formula C35H41N3Na2O10S3
Molecular Weight 805.9 g/mol
Cat. No. B15553845
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameTrisulfo-Cy3-Alkyne
Molecular FormulaC35H41N3Na2O10S3
Molecular Weight805.9 g/mol
Structural Identifiers
InChIInChI=1S/C35H43N3O10S3.2Na/c1-6-19-36-33(39)14-8-7-9-20-37-29-17-15-25(50(43,44)45)23-27(29)34(2,3)31(37)12-10-13-32-35(4,5)28-24-26(51(46,47)48)16-18-30(28)38(32)21-11-22-49(40,41)42;;/h1,10,12-13,15-18,23-24H,7-9,11,14,19-22H2,2-5H3,(H3-,36,39,40,41,42,43,44,45,46,47,48);;/q;2*+1/p-2
InChIKeyFAVPCOXFLWHPMS-UHFFFAOYSA-L
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Trisulfo-Cy3-Alkyne Procurement: A Water-Soluble Alkyne Cyanine Dye for Click Chemistry Conjugation


Trisulfo-Cy3-Alkyne (CAS No. 1895849-34-9) is a sulfonated cyanine 3 (Cy3) derivative containing an alkyne functional group for copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry [1]. This compound is characterized by its core Cy3 fluorophore, which provides bright orange fluorescence (Ex/Em ~550/570 nm), and three sulfonate groups (trisulfo-) that confer high water solubility . It is supplied as a reagent-grade product designed for the conjugation of the Cy3 label to azide-bearing biomolecules in aqueous environments .

Why Generic Cy3-Alkyne Substitution Fails: The Critical Role of Trisulfonation in Trisulfo-Cy3-Alkyne Performance


While various Cy3-alkyne analogs exist, generic substitution often leads to experimental failure due to fundamental differences in sulfonation. Non-sulfonated Cy3-alkyne requires organic co-solvents (e.g., DMF or DMSO at 10-15% v/v) to prevent aggregation and precipitation in aqueous buffer systems [1]. Even di-sulfonated analogs (e.g., Sulfo-Cyanine3 alkyne) offer a compromise in hydrophilicity. In contrast, Trisulfo-Cy3-Alkyne, with its three sulfonate groups, is specifically designed for superior aqueous solubility, enabling labeling protocols in purely aqueous media without damaging sensitive biomolecules [2]. This fundamental difference in formulation and handling requirements directly impacts the integrity of labeled proteins, the level of non-specific background, and the reliability of subsequent purification steps [1].

Trisulfo-Cy3-Alkyne Quantitative Performance Evidence vs. Comparators


Sulfonation Level and Water Solubility: Trisulfo-Cy3-Alkyne vs. Non-Sulfonated Cy3-Alkyne

Trisulfo-Cy3-Alkyne is designed with three sulfonate groups to maximize water solubility, contrasting with non-sulfonated Cy3-alkyne, which is hydrophobic and requires organic co-solvents for aqueous work. While exact solubility values for Trisulfo-Cy3-Alkyne are not directly reported in the accessed data, a class-level inference from di-sulfonated analogs indicates high solubility. For instance, di-sulfo-Cyanine3 alkyne is soluble in water at 40 g/L (0.57 M) [1]. The addition of a third sulfonate group on Trisulfo-Cy3-Alkyne is expected to further increase its solubility and eliminate the need for organic co-solvents, a critical requirement for labeling organic solvent-sensitive biomolecules like proteins and antibodies [2].

Click Chemistry Fluorescent Labeling Protein Conjugation

Photophysical Consistency: Absorbance and Emission Identical to Cy3 Fluorophore

Despite the addition of sulfonate groups, the core Cy3 fluorophore's photophysical properties are preserved. A class-level comparison confirms that the absorbance and emission of sulfonated Cy3 dyes are identical to the parent Cy3 fluorophore [1]. The excitation maximum is typically between 530-561 nm, and emission occurs in the orange-red spectrum, compatible with standard TRITC/Cy3 filter sets [2]. This ensures that Trisulfo-Cy3-Alkyne can be seamlessly integrated into existing imaging workflows designed for Cy3, without requiring changes to instrument settings or filter cubes.

Fluorescence Microscopy Bioimaging Instrument Compatibility

Reduced Non-Specific Binding and Aggregation: Trisulfo-Cy3-Alkyne vs. Non-Sulfonated Cy3-Alkyne

The trisulfonation of Cy3 not only enhances solubility but also minimizes undesirable interactions. Class-level inference for sulfonated Cy dyes indicates that the addition of sulfonate groups reduces dye aggregation and non-specific binding to biomolecules and surfaces [1]. This leads to lower background fluorescence compared to non-sulfonated counterparts, which are more prone to hydrophobic aggregation and stickiness [2]. In a cross-study comparable context, sulfonated Cy3 has been noted for providing lower sample background fluorescence than other commonly used dyes like TAMRA .

Fluorescence Microscopy Assay Development Background Reduction

Detection Sensitivity in Gels: Naked-Eye Detection in the Nanomolar Range

Trisulfo-Cy3-Alkyne is consistently characterized by vendors as a bright and photostable dye that can be detected by the naked eye in gels at low amounts, specifically in the nanomolar (nmol) range [1][2]. This high sensitivity is a function of the Cy3 fluorophore's high extinction coefficient and quantum yield. For reference, the di-sulfonated analog Sulfo-Cyanine3 alkyne is reported to have an extinction coefficient of 162,000 M⁻¹cm⁻¹ and a quantum yield of 0.1 . While specific values for Trisulfo-Cy3-Alkyne are not provided in the accessed data, its performance is expected to be comparable or slightly enhanced due to the third sulfonate group [3].

Gel Electrophoresis Analytical Chemistry Quality Control

Trisulfo-Cy3-Alkyne: Optimal Research and Industrial Application Scenarios


Aqueous-Phase Protein and Antibody Labeling

Trisulfo-Cy3-Alkyne is the reagent of choice for labeling organic solvent-sensitive proteins and antibodies. As established in the evidence, its high water solubility eliminates the need for DMF or DMSO co-solvents [1], which can denature or aggregate these biomolecules. This allows for gentle, efficient conjugation in PBS or similar aqueous buffers, preserving the target's native structure and biological activity [2].

Fluorescence Microscopy with Standard TRITC/Cy3 Filter Sets

This dye is ideally suited for standard fluorescence microscopy and high-content imaging. The evidence confirms that the spectral properties of Trisulfo-Cy3-Alkyne are identical to the parent Cy3 fluorophore [3]. Therefore, it can be excited with 530-561 nm lasers and detected using existing TRITC or Cy3 filter cubes without any modification to the imaging system [4], ensuring seamless integration into established protocols.

High-Sensitivity Gel Electrophoresis and Blotting

For applications where a rapid, equipment-free assessment of labeling is required, Trisulfo-Cy3-Alkyne excels. The evidence demonstrates that its high brightness allows for naked-eye detection of labeled bands in gels at the nanomolar level [5]. This is invaluable for quickly verifying successful conjugation and for monitoring the progress of click chemistry reactions before proceeding to more time-consuming blotting or imaging steps .

Technical Documentation Hub

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